Cas no 4971-56-6 (Tetronic acid)

• Product Name: Tetronic acid
• CAS No: 4971-56-6
• MF: C₄H₄O₃
• MW: 100.072761535645
• MDL: MFCD00010086
• CID: 329073
• PubChem ID: 87576925
• Update Time: 2025-06-28

Tetronic acid Chemical and Physical Properties

Names and Identifiers

• Furan-2,4(3H,5H)-dione
• 2,4(3H,5H)-Furandione
• oxolane-2,4-dione
• Tetrahydrofuran-2,4-dione
• TETRONIC ACID
• Acetoaceticacid, 4-hydroxy-, g-lactone (7CI)
• Tetronic acid (6CI)
• Butanoic acid, 4-hydroxy-3-oxo-, g-lactone
• Tetrahydrofuran-3,5-dione
• beta-Tetronic acid
• C4H4O3
• JCGNDDUYTRNOFT-UHFFFAOYSA-N
• Butanoic acid, 4-hydroxy-3-oxo-, .gamma.-lactone
• tetronicacid
• 2,4-furandione
• 3,5-dihydrofuran-2,4-dione
• SBB008561
• VZ33855
• T1137
• Acetoacetic acid, 4-hydroxy-, .ga
• beta-Oxo-gamma-butyrolactone
• A827824
• SCHEMBL120199
• CS-W016655
• N2B9NB89C0
• EINECS 225-617-4
• T72521
• DTXSID30902467
• FT-0635492
• Acetoacetic acid, 4-hydroxy-, .gamma.-lactone
• Q15632823
• diethyleneglycolmonobutylether
• NoName_1711
• MFCD00010086
• AKOS009031248
• SY048546
• F0001-1298
• 4971-56-6
• UNII-N2B9NB89C0
• NS00046340
• CHEMBL4087698
• DB-051674
• Butanoic acid, 4-hydroxy-3-oxo-, gamma-lactone
• aldotetronic acids
• tetronic acids
• CHEBI:33755
• furan-(5H)-one, 4-hydroxy-
• ACETOACETIC ACID, 4-HYDROXY-, GAMMA-LACTONE
• Tetronic acid

• MDL： MFCD00010086
• Inchi： 1S/C4H4O3/c5-3-1-4(6)7-2-3/h1-2H2
• InChI Key： JCGNDDUYTRNOFT-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)=O)=O

Computed Properties

• Exact Mass: 100.01600
• Monoisotopic Mass: 100.016044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197-199 ºC
• Boiling Point: 324.3°Cat760mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.47
• Solubility: Soluble (198 g/l) (25 º C),
• PSA: 43.37000
• LogP: -0.49760
• Solubility: Uncertain

Tetronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tetronic acid

Tetronic acid (CAS No. 4971-56-6): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Developments

Tetronic acid, with the chemical formula C₆H₆O₆, is a significant organic compound characterized by its unique structural framework and versatile functionalities. Its CAS number, CAS No. 4971-56-6, serves as a unique identifier in the chemical and pharmaceutical industries, facilitating precise referencing in scientific literature and industrial applications. This compound has garnered considerable attention due to its broad spectrum of applications, ranging from biodegradable polymers to pharmaceutical intermediates.

The molecular structure of Tetronic acid features a six-membered lactone ring with two hydroxyl groups, which contribute to its reactivity and solubility in various solvents. This structural motif allows for diverse chemical modifications, making it a valuable precursor in synthetic chemistry. The compound’s ability to undergo ring-opening polymerization has led to the development of novel biodegradable polymers with potential applications in medical implants and sustainable packaging materials.

In recent years, research on Tetronic acid has expanded significantly, particularly in the field of green chemistry and material science. One of the most promising areas of investigation has been its role in the synthesis of polyesters. These polyesters exhibit excellent biodegradability and mechanical properties, making them ideal for environmentally friendly applications. For instance, studies have demonstrated that copolymerization of Tetronic acid with other monomers can yield materials with tailored thermal stability and hydrolytic degradation rates.

Moreover, the pharmaceutical industry has recognized the potential of Tetronic acid as a key intermediate in drug development. Its structural features make it a suitable candidate for synthesizing various pharmacologically active compounds. Recent studies have explored its derivatives as potential antimicrobial agents, highlighting its significance in combating resistant bacterial strains. The hydroxyl groups in its structure allow for further functionalization, enabling the creation of complex molecules with targeted therapeutic effects.

The industrial production of Tetonic acid (CAS No. 4971-56-6) has also seen advancements, with researchers optimizing synthetic routes to enhance yield and purity. Traditional methods often involve fermentation processes using microorganisms capable of metabolizing sugars into this compound. However, recent innovations have focused on catalytic conversion methods, which offer higher efficiency and reduced environmental impact. These advancements align with global efforts to promote sustainable manufacturing practices.

Another area where Tetonic acid has made significant contributions is in the field of nanotechnology. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and nanomaterials. These materials have potential applications in energy storage devices, such as supercapacitors and batteries, where high surface area and conductivity are crucial. The incorporation of Tetonic acid-based ligands into metal nanoparticles has been shown to enhance catalytic activity and stability.

The environmental impact of using Tetonic acid as a raw material for various products has also been a focus of research. Studies have demonstrated that polymers derived from this compound exhibit lower toxicity profiles compared to conventional plastics. This makes them suitable for applications where environmental safety is a priority, such as in medical devices and consumer products. Additionally, the biodegradable nature of these polymers ensures that they do not contribute to long-term pollution issues associated with traditional synthetic materials.

In conclusion, Tetonic acid (CAS No. 4971-56-6) is a multifaceted compound with extensive applications across multiple industries. Its unique chemical properties have enabled advancements in biodegradable polymers, pharmaceutical intermediates, nanotechnology, and sustainable manufacturing processes. As research continues to uncover new possibilities for this compound, its role in addressing global challenges such as environmental sustainability and healthcare innovation is set to expand further.